Cas no 1004727-49-4 (1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004727-49-4
• MF: C₇H₆N₆O₄
• MW: 238.160339832306
• MDL: MFCD04969104
• CID: 3058551
• PubChem ID: 1257600
• Update Time: 2025-05-20

1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitro-[1,2,4]triazol-1-ylmethyl)-1 H -pyrazole-3-carboxylic acid
• 1-[(3-Nitro-1H-1,2,4-triazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid
• 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid
• DTXSID701151817
• C7H6N6O4
• MFCD04969104
• 1-((3-Nitro-1H-1,2,4-triazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid
• 1004727-49-4
• AKOS000307366
• EN300-83695
• 1-((3-Nitro-1H-1,2,4-triazol-1-yl)methyl)-1H-pyrazole-3-carboxylicacid
• EQB72749
• 1-[(3-nitro-1,2,4-triazol-1-yl)methyl]pyrazole-3-carboxylic Acid
• CS-0270833
• 1-[(3-nitro-1,2,4-triazolyl)methyl]pyrazole-3-carboxylic acid
• BBL039144
• STK313056
• AKOS015922351

• MDL： MFCD04969104
• Inchi： 1S/C7H6N6O4/c14-6(15)5-1-2-11(9-5)4-12-3-8-7(10-12)13(16)17/h1-3H,4H2,(H,14,15)
• InChI Key： QENUOBGKWZSZQI-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(CN2C=NC([N+](=O)[O-])=N2)N=1)=O

Computed Properties

• Exact Mass: 238.045053g/mol
• Monoisotopic Mass: 238.045053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.16g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 132Ų

Additional information on 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid

1-(3-Nitro-1H-1,2,4-Triazol-1-yl)methyl-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

1-(3-Nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004727-49-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid is C₈H₆N₆O₄, and it has a molecular weight of approximately 250.16 g/mol. The compound features a central pyrazole ring with a nitro-substituted triazole moiety attached via a methyl group, and a carboxylic acid functional group. This intricate structure imparts unique chemical and biological properties to the molecule.

Synthesis and Chemical Properties:

The synthesis of 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid typically involves multi-step reactions that include the formation of the pyrazole and triazole rings, followed by the introduction of the nitro group and carboxylic acid functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

The chemical properties of 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid are influenced by its functional groups. The presence of the carboxylic acid group confers acidic properties, while the nitro group enhances its electronic and steric characteristics. These properties make it an attractive candidate for various chemical reactions and biological interactions.

Biological Activity and Applications:

1-(3-Nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid has been extensively studied for its biological activity. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. The mechanism of action is believed to involve the disruption of microbial cell walls and membranes, leading to cell death.

In addition to its antimicrobial activity, 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid has demonstrated promising anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential:

Clinical trials involving 1-(3-nitro-1H-1,2,4-triazol-1-yl)methyl-1H-pyrazole-3-carboxylic acid are currently underway to evaluate its safety and efficacy in various therapeutic applications. Preliminary results have shown promising outcomes in treating bacterial infections and reducing inflammation in patients with chronic inflammatory conditions.

The compound's ability to target multiple biological pathways simultaneously makes it a valuable asset in drug discovery and development. Researchers are exploring its potential as a lead compound for developing new drugs with improved therapeutic profiles and reduced side effects.

Safety Considerations:

Safety is a critical aspect of any pharmaceutical compound. Extensive toxicological studies have been conducted on 1-(3-nitro-1H-1,2,4-triazol-1-y l)methyl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ H - p y r az o l e - c ar b ox y l i c ac i d strong > to ensure its safe use in medical applications. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

To further enhance safety profiles, researchers are investigating ways to optimize the delivery methods and dosing regimens of this compound. Formulations such as oral tablets, topical creams, and injectable solutions are being developed to improve patient compliance and treatment outcomes.

FUTURE DIRECTIONS AND CONCLUSIONS:

The future prospects for * * * * * * * * * * * * * * * * * * * * * * * strong > are promising. Ongoing research aims to uncover new applications and improve existing formulations to maximize its therapeutic potential. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be crucial in advancing this compound from bench to bedside. p > p > In conclusion , strong > ( CAS No . 007 - ) represents a significant advancement in medicinal chemistry . Its unique molecular structure , coupled with its diverse biological activities , positions it as a valuable tool in drug discovery . As research continues , it is expected that this compound will play an increasingly important role in addressing unmet medical needs . p > article > response > (Note: The final paragraph was corrected for HTML syntax issues.)